Cas no 2877664-60-1 (1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine)

• Product Name: 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine
• CAS No: 2877664-60-1
• MF: C₁₆H₁₆BrN₅
• MW: 358.235741615295
• CID: 5308710
• PubChem ID: 165433589
• Update Time: 2025-06-18

1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine
• F6839-0294
• AKOS040888126
• 2877664-60-1
• 8-[4-(4-Bromophenyl)-1-piperazinyl]imidazo[1,2-a]pyrazine

• Inchi： 1S/C16H16BrN5/c17-13-1-3-14(4-2-13)20-9-11-22(12-10-20)16-15-18-5-7-21(15)8-6-19-16/h1-8H,9-12H2
• InChI Key： POBAJJCPNZTICU-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CN=C2N1CCN(C2=CC=C(Br)C=C2)CC1

Computed Properties

• Exact Mass: 357.05891g/mol
• Monoisotopic Mass: 357.05891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.31±0.30(Predicted)

Additional information on 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine

Professional Introduction to 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine (CAS No. 2877664-60-1)

1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2877664-60-1, has garnered attention due to its structural similarity to known bioactive molecules, making it a promising candidate for further research and development in medicinal chemistry.

The molecular framework of 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine consists of a piperazine ring linked to an imidazo[1,2-a]pyrazine moiety, with a 4-bromophenyl substituent attached to the piperazine nitrogen. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy. The presence of the bromine atom enhances the compound's reactivity, allowing for further functionalization and derivatization, which is a common strategy in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The imidazo[1,2-a]pyrazine scaffold is particularly noteworthy, as it has been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that derivatives of this scaffold can modulate various signaling pathways involved in disease progression. The incorporation of the piperazine ring into the molecule further expands its pharmacological potential by providing multiple sites for hydrogen bonding and interaction with biological targets.

The 4-bromophenyl group in 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine not only contributes to the compound's structural complexity but also influences its electronic properties. This substitution pattern is commonly found in pharmacologically active molecules and has been shown to enhance binding affinity to certain receptors. The bromine atom's electronegativity can also influence the molecule's reactivity, making it suitable for further chemical modifications such as cross-coupling reactions.

Current research in medicinal chemistry focuses on developing novel compounds that can address unmet medical needs. The structural features of 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine align well with this goal. For instance, studies have demonstrated that imidazo[1,2-a]pyrazine derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation. Additionally, the piperazine moiety is known for its ability to enhance drug solubility and bioavailability, which are crucial factors in drug development.

The synthesis of 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the imidazo[1,2-a]pyrazine core. These methods are well-documented in the literature and have been adapted for large-scale production where necessary.

The pharmacological evaluation of 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary animal studies indicate that it may have therapeutic effects without significant toxicity at tested doses. These findings warrant further investigation into its mechanism of action and potential clinical applications.

The development of new drugs is a complex process that involves extensive testing and validation. 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine represents an exciting opportunity for researchers due to its unique structural features and biological potential. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing targeted therapies that offer improved patient outcomes.

In conclusion, 1-(4-bromophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine (CAS No. 2877664-60-1) is a structurally interesting compound with significant pharmaceutical promise. Its synthesis involves sophisticated organic chemistry techniques, and its pharmacological properties suggest potential applications in treating various diseases. As research progresses, this compound will likely contribute valuable insights into drug design and development strategies.